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Introduction
N-Propylphthalimide is a chemical compound belonging to the phthalimide class,

characterized by a propyl group attached to the nitrogen atom of the phthalimide structure. Its

CAS number is 5323-50-2.[1][2][3] This guide provides an in-depth overview of its properties,

synthesis, and safety considerations, tailored for professionals in research and development.

This compound serves as a key intermediate in various chemical syntheses.

Chemical and Physical Properties
N-Propylphthalimide is typically a white to off-white powder.[2][4] Key quantitative data

regarding its properties are summarized in the table below for ease of reference and

comparison.
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Property Value Source

CAS Number 5323-50-2 [1][2][3]

Molecular Formula C₁₁H₁₁NO₂ [1][2][3]

Molecular Weight 189.21 g/mol [1][2][3]

Melting Point 151-152 °C

Boiling Point 110-114 °C at 0.8 Torr

Appearance White to off-white powder [2][4]

Purity ≥ 98% (by HPLC) [2][4]

Synthesis of N-Propylphthalimide
The synthesis of N-Propylphthalimide can be achieved through several methods, most

notably via the Gabriel synthesis or direct condensation of phthalic anhydride with propylamine.

The Gabriel synthesis involves the alkylation of potassium phthalimide with a propyl halide,

while the direct condensation method is a more straightforward approach. Below is a detailed

experimental protocol for the direct condensation method.

Experimental Protocol: Synthesis of N-
Propylphthalimide from Phthalic Anhydride and
Propylamine
This protocol is adapted from general procedures for the synthesis of N-substituted

phthalimides.

Materials:

Phthalic anhydride

n-Propylamine

Glacial acetic acid
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Ethanol

Deionized water

Equipment:

Round-bottom flask

Reflux condenser

Heating mantle with magnetic stirrer

Büchner funnel and flask

Beakers

Filter paper

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve phthalic anhydride (1 equivalent) in glacial acetic acid.

Addition of Amine: To the stirred solution, slowly add n-propylamine (1 equivalent). An

exothermic reaction may be observed.

Reflux: Heat the reaction mixture to reflux and maintain for 2-4 hours. The progress of the

reaction can be monitored by Thin Layer Chromatography (TLC).

Isolation of Product: After the reaction is complete, allow the mixture to cool to room

temperature. Pour the cooled mixture into a beaker of cold deionized water to precipitate the

crude product.

Filtration and Washing: Collect the solid product by vacuum filtration using a Büchner funnel.

Wash the collected solid with deionized water to remove any remaining acetic acid and

unreacted starting materials.
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Recrystallization: Purify the crude N-Propylphthalimide by recrystallization from a suitable

solvent, such as ethanol, to obtain a white crystalline solid.

Drying: Dry the purified product in a vacuum oven to remove any residual solvent.

Synthesis Workflow Diagram
The logical workflow for the synthesis of N-Propylphthalimide from phthalic anhydride and n-

propylamine is illustrated below.

Phthalic Anhydride +
n-Propylamine

Reflux
(2-4 hours)

Glacial Acetic Acid

Precipitation in
Cold Water

Vacuum Filtration
and Washing

Recrystallization
(Ethanol) Pure N-Propylphthalimide

Click to download full resolution via product page

Synthesis workflow for N-Propylphthalimide.

Applications
N-Propylphthalimide is a versatile intermediate in organic synthesis. Its primary applications

include:

Dye and Pigment Manufacturing: It serves as a stable intermediate in the synthesis of

various dyes and pigments.[2]

Textile Chemicals: It is used in the development of color-retentive textile dyes and other

textile auxiliaries.[2]

Pharmaceutical Intermediate: It acts as a building block in the synthesis of heterocyclic

compounds and in the development of modified phthalimide-based drug scaffolds.[2]

Fine and Specialty Chemicals: It is utilized in the synthesis of customized intermediates for

various industrial applications.[2]
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Rubber Manufacturing: It is used as a chemical in the manufacturing of rubber and as a

stabilizer in polymer production.[5]

Safety and Handling
N-Propylphthalimide may cause skin and serious eye irritation.[3] Standard laboratory safety

protocols should be followed when handling this compound. This includes the use of personal

protective equipment (PPE) such as safety goggles, gloves, and a lab coat. Work should be

conducted in a well-ventilated area or under a fume hood.

First Aid Measures:

If inhaled: Move the person to fresh air.

In case of skin contact: Wash off with soap and plenty of water.

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes.

If swallowed: Rinse mouth with water. Do NOT induce vomiting.

For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [N-Propylphthalimide: A Comprehensive Technical
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294304#n-propylphthalimide-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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